Cas no 2248275-25-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate
• CAS No: 2248275-25-2
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 6496557
• PubChem ID: 165890413
• Update Time: 2025-06-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514830
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate
• 2248275-25-2

• Inchi： 1S/C15H11N3O4/c19-13-10-5-1-2-6-11(10)14(20)18(13)22-15(21)12-8-9-4-3-7-17(9)16-12/h1-2,5-6,8H,3-4,7H2
• InChI Key： DSUFTNWGBFDWOI-UHFFFAOYSA-N
• SMILES： O(C(C1C=C2CCCN2N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 297.07495584g/mol
• Monoisotopic Mass: 297.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate (CAS No. 2248275-25-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate, identified by its CAS number 2248275-25-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, including fused rings and functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate incorporates an isoindole moiety linked to a pyrrolopyrazole core. The presence of both oxygenated and nitrogen-containing heterocycles in its structure suggests potential interactions with biological targets such as enzymes and receptors. These interactions are critical for modulating biological pathways and have been extensively studied in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. The isoindole and pyrrolopyrazole components are known to exhibit diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The carboxylate group at the 2-position further enhances its potential as a bioactive scaffold by facilitating hydrogen bonding interactions with biological targets.

In the realm of medicinal chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate has been achieved through multi-step organic transformations. Key synthetic strategies involve cyclization reactions that establish the connectivity between the isoindole and pyrrolopyrazole moieties. The introduction of the dioxo group at the 1-position adds an additional layer of structural complexity, which can influence both the electronic properties and biological activity of the molecule.

The pharmacological potential of this compound has been explored through in vitro studies using various bioassay systems. Initial screening experiments have indicated that derivatives of this scaffold exhibit promising activity against several disease-related targets. For instance, modifications at the carboxylate group have been shown to enhance binding affinity to specific enzymes involved in metabolic disorders. Similarly, structural variations around the pyrrolopyrazole ring have demonstrated efficacy in inhibiting kinases associated with cancer cell proliferation.

One particularly intriguing aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate is its ability to undergo selective functionalization at multiple sites. This flexibility allows medicinal chemists to systematically modify its structure while maintaining its core pharmacophoric features. Such modularity is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Recent research has also highlighted the importance of understanding the stereochemistry of this compound. The presence of chiral centers in its structure can significantly impact its biological activity. Stereocontrolled syntheses have been employed to produce enantiomerically pure forms of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate, enabling detailed studies on enantioselective binding and pharmacological effects.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the exploration of compounds like 2248275-25-2. Predictive models based on large datasets of bioactive molecules have been used to identify optimal analogs with enhanced potency and reduced toxicity. These computational tools are particularly valuable for designing synthetic routes that maximize yield while minimizing side reactions.

Future directions in the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 4H,5H,6H-pyrrolo[1,<0xE9><0xA9><0x82><0xE9><0xA9><0x83>-b]pyrazole<0xE9><0xA9><0x82>-carboxylate include preclinical investigations to evaluate its safety profile and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential for translating laboratory findings into viable therapeutic candidates. Additionally， exploring its potential in combination therapies may uncover synergistic effects that could improve treatment outcomes for various diseases.

The development of novel heterocyclic compounds like 2248275<0xE9><0xA9><0x82>25<0xE9><0xA9><0x82> is a testament to the ongoing innovation in pharmaceutical research. As our understanding of molecular interactions deepens， compounds such as this continue to offer hope for addressing unmet medical needs. The interdisciplinary nature of modern drug discovery underscores the importance of collaboration across disciplines， including chemistry， biology，and computational science， to bring new medicines to patients worldwide.